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Compound of Interest

Compound Name: Dodecanedioyl Dichloride

Cat. No.: B1363107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dodecanedioyl dichloride, a C12 linear aliphatic diacyl chloride, serves as a crucial monomer

in the field of polymer chemistry. Its long hydrocarbon chain is instrumental in imparting unique

properties such as hydrophobicity, flexibility, and low moisture absorption to the polymers

derived from it. This guide provides a comprehensive overview of its properties, its role in

polymerization, and detailed experimental protocols for its use, particularly in the synthesis of

high-performance polyamides like Nylon 6,12.

Physicochemical Properties of Dodecanedioyl
Dichloride
Dodecanedioyl dichloride is a reactive compound that must be handled with care due to its

sensitivity to moisture. Its key physical and chemical properties are summarized below.
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Property Value

CAS Number 4834-98-4

Molecular Formula C₁₂H₂₀Cl₂O₂

Molecular Weight 267.19 g/mol

Appearance Liquid

Boiling Point 140 °C at 0.5 mmHg

Density 1.069 g/mL at 25 °C

Refractive Index n20/D 1.468

Vapor Pressure <0.75 mmHg at 20 °C

Flash Point 113 °C (235.4 °F) - closed cup

Solubility
Soluble in hydrocarbons and ethers; reacts with

water and alcohols.[1]

Synthesis and Reactivity
Dodecanedioyl dichloride is typically synthesized from its corresponding dicarboxylic acid,

dodecanedioic acid. The most common laboratory and industrial method involves the reaction

of the diacid with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride. This

reaction substitutes the hydroxyl (-OH) groups of the carboxylic acid with chlorine atoms,

forming the highly reactive acyl chloride functional groups.

The high reactivity of the acyl chloride groups is central to its function in polymer chemistry.[1]

[2] These groups are highly electrophilic and readily undergo nucleophilic acyl substitution with

nucleophiles like amines and alcohols.[1][2] This rapid and often irreversible reaction makes

dodecanedioyl dichloride an ideal monomer for step-growth polymerization, particularly in

low-temperature methods like interfacial polymerization.[2][3]

Core Application: Polyamide Synthesis via
Interfacial Polymerization
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A primary application of dodecanedioyl dichloride is in the synthesis of polyamides,

commonly known as nylons. When reacted with a diamine, it forms strong and durable amide

linkages. The reaction with 1,6-hexanediamine (hexamethylenediamine) produces Nylon 6,12,

a high-performance thermoplastic valued for its low moisture absorption, excellent dimensional

stability, and good chemical resistance.[4]

The synthesis of Nylon 6,12 is famously demonstrated through interfacial polymerization. This

technique involves dissolving the two monomers—dodecanedioyl dichloride and a diamine—

in two separate, immiscible liquid phases.[3][5] Polymerization occurs exclusively at the

interface where the two solutions meet.[2][3] This method is advantageous as it is rapid, can be

performed at room temperature, and the stoichiometry at the interface is self-regulating, leading

to high molecular weight polymers.[2]

The general reaction for the formation of a polyamide from a diacyl chloride and a diamine is

illustrated below.
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Reactants

Products

Cl-CO-(CH₂)₁₀-CO-Cl
(Dodecanedioyl Dichloride) +

-[CO-(CH₂)₁₀-CO-NH-R-NH]n-
(Polyamide)

 Polymerization 

H₂N-R-NH₂

(Diamine)  Polymerization 

2n HCl
(Hydrogen Chloride)+
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Prepare Aqueous Phase:
1,6-Hexanediamine in NaOH(aq)

Gently layer Organic Phase
onto Aqueous Phase in a beaker

Prepare Organic Phase:
Dodecanedioyl Dichloride in Cyclohexane

Polymer film forms
at the liquid-liquid interface

Grasp film with tweezers
and pull upwards continuously

Wind the resulting
'nylon rope' onto a glass rod

Wash rope with water,
then ethanol

Air dry the final
Nylon 6,12 polymer
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Monomer Properties

Resulting Polymer Properties (e.g., Nylon 6,12)

Macroscopic Consequences

Dodecanedioyl Dichloride

Long -(CH₂)₁₀- aliphatic chain

 contains 

Increased Hydrophobicity

 leads to 

Increased Chain Flexibility

 leads to 

Disrupted Interchain Packing

 leads to 

Lower Moisture Absorption &
Improved Dimensional Stability Lower Modulus Lower Melting Point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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polymer-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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